Cas no 24542-61-8 (2,6-Dimethyl-N-(p-tolyl)aniline)

• Product Name: 2,6-Dimethyl-N-(p-tolyl)aniline
• CAS No: 24542-61-8
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 1034282
• PubChem ID: 15152514
• Update Time: 2025-10-28

2,6-Dimethyl-N-(p-tolyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-N-(p-tolyl)aniline
• 2,6-Dimethyl-N-(4-methylphenyl)aniline
• 2,6-DIMETHYL-N-P-TOLYLANILINE
• (2,6-dimethylphenyl)-p-tolylamine
• AGN-PC-003YL6
• AK131636
• Benzenamine, 2,6-dimethyl-N-(4-methylphenyl)-
• KB-18445
• N-(2,6-dimethylphenyl)-p-toluidine
• N-(4'-methylphenyl)-2,6-dimethylaniline
• N-(4-methylphenyl)-2,6-dimethylaniline
• N-(4-methylphenyl)-2',6'-dimethylaniline
• RL02789
• SureCN5134264
• SB79480
• J-507517
• SCHEMBL5134264
• DB-302556
• 24542-61-8
• DTXSID90569171

• Inchi： 1S/C15H17N/c1-11-7-9-14(10-8-11)16-15-12(2)5-4-6-13(15)3/h4-10,16H,1-3H3
• InChI Key： TXARYTJORYGQKX-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 211.13621
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 2,6-Dimethyl-N-(p-tolyl)aniline

2,6-Dimethyl-N-(p-tolyl)aniline: An Overview of Its Properties and Applications

2,6-Dimethyl-N-(p-tolyl)aniline, with the CAS Number 24542-61-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a substituted aniline moiety with two methyl groups at the 2 and 6 positions and a p-tolyl group attached to the nitrogen atom. The combination of these functional groups imparts specific chemical and physical properties that make it valuable for various applications.

The molecular formula of 2,6-Dimethyl-N-(p-tolyl)aniline is C₁₃H₁₅N, and its molecular weight is approximately 185.27 g/mol. The compound is typically a white to off-white solid at room temperature, with a melting point ranging from 75 to 78°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

In terms of its chemical reactivity, 2,6-Dimethyl-N-(p-tolyl)aniline exhibits typical amine behavior. It can participate in a wide range of reactions, including nucleophilic substitution, electrophilic aromatic substitution, and condensation reactions. These properties make it a valuable intermediate in the synthesis of more complex organic molecules and pharmaceuticals. Recent studies have explored its potential as a building block for the development of novel materials and drugs.

One of the key areas where 2,6-Dimethyl-N-(p-tolyl)aniline has shown promise is in the field of materials science. Research has demonstrated its utility in the synthesis of advanced polymers and functional materials. For instance, it can be used as a monomer or co-monomer in polymerization reactions to produce polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

In the pharmaceutical industry, 2,6-Dimethyl-N-(p-tolyl)aniline has been investigated for its potential therapeutic properties. Studies have shown that it can serve as a lead compound for the development of new drugs targeting various diseases. For example, recent research has explored its use as an intermediate in the synthesis of anti-inflammatory agents and analgesics. The compound's ability to modulate specific biological pathways makes it an attractive candidate for drug discovery efforts.

Beyond its direct applications, 2,6-Dimethyl-N-(p-tolyl)aniline also plays a role in analytical chemistry. Its distinct spectroscopic properties make it useful as a reference standard or internal standard in various analytical techniques such as UV-Vis spectroscopy and mass spectrometry. This application ensures accurate quantification and identification of other compounds in complex mixtures.

Safety considerations are an important aspect when handling any chemical compound. While 2,6-Dimethyl-N-(p-tolyl)aniline is generally considered safe under proper handling conditions, it is essential to follow standard laboratory safety protocols to minimize any potential risks. This includes using appropriate personal protective equipment (PPE), ensuring adequate ventilation, and disposing of waste materials according to environmental regulations.

In conclusion, 2,6-Dimethyl-N-(p-tolyl)aniline (CAS Number 24542-61-8) is a multifaceted compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique molecular structure and chemical properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.